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Compound of Interest

Compound Name: Cesium chromate

Cat. No.: B076401

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the precipitation of Cesium chromate (Cs2CrQa4)
from an aqueous solution. The primary method described is a salt metathesis reaction between
potassium chromate (Kz2CrOa) and cesium chloride (CsClI).

Introduction

Cesium chromate is a yellow crystalline solid with the chemical formula Cs2CrOa.[1] It is
known for its high solubility in water.[2] Historically, it was utilized in the manufacturing of
vacuum tubes for the production of cesium vapor.[3] In contemporary research, it serves as a
precursor for other chemical compounds.[4]

The synthesis method detailed below is a salt metathesis or double displacement reaction. In
this procedure, aqueous solutions of potassium chromate and cesium chloride are combined.
Although cesium chromate is soluble in water, it can be precipitated from the solution, likely
due to the common ion effect and by controlling reaction conditions such as concentration and
temperature.[4][5]

The balanced chemical equation for this reaction is:

K2CrOa(aq) + 2CsCl(ag) — Cs2CrOa(s) + 2KCl(aq)[4]

Safety Precautions
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All procedures should be performed in a well-ventilated fume hood while wearing appropriate
personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-
resistant gloves.

o Potassium Chromate (K2CrOa4): Highly toxic, corrosive, and a known carcinogen and
mutagen.[1][6] It can cause severe skin burns, eye damage, and may be fatal if inhaled.[1] It
is also very toxic to aquatic life with long-lasting effects.[7][8]

e Cesium Chloride (CsCl): May be harmful if swallowed and is suspected of damaging fertility
or the unborn child.[2][9][10]

e Cesium Chromate (Cs2CrOa4): Strong oxidizer that may intensify fire.[11] It is also a skin
sensitizer and is carcinogenic.[11][12] It is very toxic to aquatic life.[13]

Experimental Protocol: Precipitation of Cesium
Chromate

This protocol is adapted from established laboratory synthesis methods for cesium chromate
via salt metathesis.[5]

3.1. Materials and Equipment

Potassium chromate (K2CrOa)

e Cesium chloride (CsCl)

e Deionized water

e Ice

o Beakers

o Magnetic stirrer and stir bar

e Heating plate

e Bichner funnel and vacuum flask
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« Filter paper

e Drying oven

e Desiccator

3.2. Procedure

e Preparation of Reactant Solutions:

o Prepare a concentrated solution of potassium chromate by dissolving a specific mass in a
minimal amount of deionized water. Gentle heating may aid in dissolution.

o In a separate beaker, prepare a concentrated solution of cesium chloride by dissolving a
stoichiometric amount (based on a 1:2 molar ratio with potassium chromate) in deionized
water.

e Precipitation:

o Slowly add the cesium chloride solution to the potassium chromate solution while
continuously stirring with a magnetic stirrer.

o Avyellow precipitate of cesium chromate should form immediately upon addition.[5]

o Crystallization and Isolation:

[¢]

Allow the reaction mixture to cool to room temperature.

[e]

To maximize the yield of the precipitate, place the beaker in an ice bath for at least one
hour.[5]

[e]

Set up a vacuum filtration apparatus with a Btichner funnel and filter paper.

o

Collect the yellow crystalline product by filtering the cold suspension.

e Washing:
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o Wash the collected precipitate with two small portions of ice-cold deionized water to
remove the soluble potassium chloride byproduct and any unreacted starting materials.[5]

e Drying:
o Carefully transfer the purified cesium chromate to a pre-weighed watch glass.

o Dry the product in a drying oven at 110 °C for 2-3 hours, or until a constant weight is
achieved.[5]

o For long-term storage and to prevent moisture absorption, place the dried product in a
desiccator.

Data Presentation

The following table summarizes key quantitative data for the reactants and the product.

Chemical Molar Mass ( Solubility in
Compound Appearance
Formula g/mol) Water
Potassium Yellow crystalline  62.9 g/100 mL at
K2CrOa4 194.19 _
Chromate solid 20 °C
) ) White crystalline 186.5 g/100 mL
Cesium Chloride  CsCl 168.36 ]
solid at 20 °C
Cesium Yellow crystalline  45.5 g/100 g at
Cs2CrOa4 381.80 _
Chromate solid[1] 25 °C[2]
Potassium White crystalline 34.4 g/100 mL at
_ KCI 74.55 _
Chloride solid 20 °C
Visualization

The following diagram illustrates the experimental workflow for the precipitation of cesium
chromate.
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Caption: Workflow for the synthesis of Cesium Chromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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